1-(4-Methylphenyl)-2,2-diphenylethanone

• CAS No.: 41993-27-5
• Molecular Formula: C21H18O
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 1-(4-methylphenyl)-2,2-diphenylethanone
• InChI: InChI=1S/C21H18O/c1-16-12-14-19(15-13-16)21(22)20(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15,20H,1H3
• InChI Key: AUIDAVVPWLOVAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

1-(4-Methylphenyl)-2,2-diphenylethanone is a substituted ethanone derivative featuring a central ketone group flanked by two phenyl rings and a 4-methylphenyl substituent. These derivatives are synthesized via Fries rearrangement using aluminum chloride (AlCl₃) in solvents like nitrobenzene or nitroethane . The methyl group at the para position of the phenyl ring introduces steric and electronic effects, distinguishing it from hydroxyl- or halogen-substituted counterparts. Key properties such as melting point and reactivity are influenced by the absence of hydrogen-bonding groups, favoring weaker intermolecular interactions compared to polar derivatives.

Preparation Methods

The synthesis of 1-(4-Methylphenyl)-2,2-diphenylethanone typically involves the Friedel-Crafts acylation reaction. This method uses an acyl chloride and an aromatic compound in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl3). The reaction conditions often require an anhydrous environment and temperatures ranging from 0°C to 50°C to ensure optimal yield .

Industrial production methods may involve similar synthetic routes but on a larger scale, with enhanced purification steps to ensure the compound’s purity. Techniques such as recrystallization and chromatography are commonly employed to achieve the desired product quality.

Chemical Reactions Analysis

1-(4-Methylphenyl)-2,2-diphenylethanone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of carboxylic acids.

Reduction: Reduction reactions using agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can convert the ketone group into an alcohol.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields carboxylic acids, while reduction results in alcohols.

Scientific Research Applications

1-(4-Methylphenyl)-2,2-diphenylethanone has several scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, making it valuable in organic synthesis.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials, contributing to various industrial processes.

Mechanism of Action

The mechanism of action of 1-(4-Methylphenyl)-2,2-diphenylethanone involves its interaction with specific molecular targets and pathways. The compound’s effects are primarily mediated through its ability to undergo various chemical transformations, which can influence biological systems. For instance, its derivatives may interact with enzymes or receptors, leading to changes in cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural analogs, their properties, and synthesis methods:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Synthesis Method	Key Applications/Reactivity	References
1-(4-Methylphenyl)-2,2-diphenylethanone	-	C₂₁H₁₈O	286.37	Not reported	Fries rearrangement (inferred)	Organic synthesis intermediate
1-(4-Hydroxyphenyl)-2,2-diphenylethanone	4873-38-5	C₂₀H₁₆O₂	288.34	174–180	Fries rearrangement (AlCl₃, nitrobenzene)	Charge-transfer materials, synthesis
1-(4-Hydroxy-3-methylphenyl)-2,2-diphenylethanone	122918-54-1	C₂₁H₁₈O₂	302.37	211–212	Fries rearrangement (AlCl₃, nitroethane)	Photochemical studies
1,2-Diphenylethanone	13892-81-4	C₁₄H₁₂O	196.25	Not reported	Multicomponent reactions	Pyridine synthesis (Kröhnke method)
1-Phenylpropane-1,2-dione	579-07-7	C₉H₈O₂	148.16	Not reported	Oxidation of propiophenone	Ligand in coordination chemistry
1-(4-Methoxyphenyl)-2,2-diphenylethanone	102599-23-5	C₂₁H₁₈O₂	302.37	Not reported	Alkylation of hydroxy derivatives	Polymer intermediates

Key Comparative Analysis

Substituent Effects on Physical Properties Hydroxy vs. Methyl Groups: The hydroxyl group in 1-(4-hydroxyphenyl)-2,2-diphenylethanone enhances intermolecular hydrogen bonding, leading to higher melting points (174–180°C) compared to non-polar methyl-substituted analogs. The methyl group reduces polarity, likely lowering melting points and solubility in polar solvents . Methoxy Substitution: Methoxy derivatives (e.g., 1-(4-methoxyphenyl)-2,2-diphenylethanone) exhibit intermediate polarity, balancing electron-donating effects and steric hindrance. These are often used in polymer chemistry due to their stability .

Synthetic Routes Fries Rearrangement: Widely used for hydroxy- and methyl-substituted ethanones. For example, 1-(4-hydroxyphenyl)-2,2-diphenylethanone is synthesized from phenyl diphenylacetate in nitrobenzene (70% yield) . Multicomponent Reactions: 1,2-Diphenylethanone derivatives are precursors for Kröhnke pyridines, enabling regiospecific synthesis of poly-arylpyridines under microwave conditions .

Crystallographic and Structural Insights While crystallographic data for the target compound is absent, structurally related imidazole derivatives (e.g., ) exhibit dihedral angles of ~56° between phenyl planes, stabilized by C–H⋯N and π–π interactions. Such weak interactions likely govern the packing of 1-(4-methylphenyl)-2,2-diphenylethanone, though steric bulk from methyl groups may reduce packing efficiency .

Reactivity and Applications Organic Synthesis: 1,2-Diphenylethanone derivatives are pivotal in synthesizing imidazoles (via α-(hydroxyimino) ketones) and pyridines, with substituents directing regioselectivity . Electron-Withdrawing Groups: Morpholino-substituted analogs (e.g., 1-(4-morpholinophenyl)-2-phenyl-ethanone) enhance electron density at the ketone, facilitating nucleophilic additions in patent-described syntheses .

Research Findings and Implications

• Thermal Stability: Methyl-substituted ethanones are thermally robust due to the absence of labile hydroxy groups, making them suitable for high-temperature reactions.
• Solubility Trends : Hydroxy derivatives show higher solubility in polar solvents (e.g., DMSO), whereas methyl analogs are more soluble in aromatic hydrocarbons.
• Future Directions : Exploration of halogenated derivatives (e.g., 4-chlorophenyl) could yield compounds with enhanced crystallinity or bioactivity, building on halide effects observed in isomorphic structures .